Cas no 2228298-36-8 (1-(aminomethyl)-3-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride)

• Product Name: 1-(aminomethyl)-3-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride
• CAS No: 2228298-36-8
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• CID: 5213490
• PubChem ID: 137964659
• Update Time: 2025-06-13

1-(aminomethyl)-3-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride
• 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid;hydrochloride
• starbld0043185
• Z3271322291
• 1-(aminomethyl)-3-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride

• Inchi： 1S/C8H13NO3.ClH/c1-5-8(6(10)11)2-7(3-8,4-9)12-5;/h5H,2-4,9H2,1H3,(H,10,11);1H
• InChI Key： XYNTUDRDFQUANY-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)C2(C(=O)O)CC1(CN)C2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Topological Polar Surface Area: 72.6

Additional information on 1-(aminomethyl)-3-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride

Introduction to 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride (CAS No. 2228298-36-8)

1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride, identified by the CAS number 2228298-36-8, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic structure, featuring a hydrochloride salt form, has garnered attention due to its unique chemical properties and potential biological activities. The compound’s framework, characterized by a fused cyclopropane ring and an amine-substituted side chain, presents an intriguing scaffold for further chemical manipulation and biological evaluation.

The molecular architecture of 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride encompasses a rigid bicyclo[2.1.1]hexane core, which is a common motif in pharmacophores due to its ability to mimic certain spatial constraints found in biologically active molecules. The presence of a secondary amine group at the 1-position and a carboxylic acid moiety at the 4-position provides multiple sites for functionalization, making it a versatile intermediate in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such bicyclic compounds in modulating enzyme activity and receptor binding. The three-dimensional conformation of 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride suggests that it may exhibit favorable interactions with biological targets, particularly those involving hydrogen bonding networks. This has prompted researchers to explore its derivatives as candidates for treating various therapeutic indications.

In the context of medicinal chemistry, the synthesis of analogs of 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride has been optimized to enhance solubility, metabolic stability, and bioavailability. The introduction of polar functional groups, such as hydroxyl or ether linkages, can further modify the pharmacokinetic properties of the compound while retaining its core pharmacophoric features. These modifications are crucial for advancing the compound towards clinical development.

One particularly noteworthy area of research involves the exploration of 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride as a precursor for kinase inhibitors or G protein-coupled receptor (GPCR) modulators. The bicyclic scaffold is well-suited for binding to shallow active sites on proteins, which are often challenging to target with traditional small molecules. Preliminary studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against certain kinases, suggesting potential therapeutic applications in oncology and inflammatory diseases.

The hydrochloride salt form of 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride enhances its solubility in aqueous media, which is advantageous for formulation development and bioavailability studies. This property has been leveraged in preclinical trials where the compound has been evaluated for its ability to cross biological membranes efficiently. The stability of the salt form under various pH conditions also makes it a practical candidate for oral administration.

From a synthetic chemistry perspective, the construction of the bicyclic core presents both challenges and opportunities. Transition-metal-catalyzed reactions, such as intramolecular cyclizations or cross-coupling reactions, have been employed to streamline the synthesis of complex analogs derived from 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride. These methodologies not only improve yield but also allow for rapid diversification of the chemical library.

The biological evaluation of 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride has revealed promising results in vitro and in vivo models. For instance, studies have shown that certain derivatives exhibit anti-inflammatory effects by modulating cytokine production pathways or inhibiting inflammatory enzymes like COX and LOX enzymes without significant off-target effects at therapeutic doses.

Future directions in the research of CAS No 2228298-36-8 include exploring its role in drug repurposing efforts, where existing compounds are re-evaluated for new therapeutic uses based on updated biological understanding or advanced computational screening techniques like virtual ligand docking or machine learning-based prediction models.

The integration of structural biology tools, such as X-ray crystallography or cryo-electron microscopy (Cryo-EM), will provide deeper insights into how 1-(aminomethyl)-3-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride interacts with its biological targets at an atomic level